Cas no 2241130-94-7 (tert-butyl 8-(bromomethyl)-6-azabicyclo3.2.1octane-6-carboxylate)

• Product Name: tert-butyl 8-(bromomethyl)-6-azabicyclo3.2.1octane-6-carboxylate
• CAS No: 2241130-94-7
• MF: C₁₃H₂₂BrNO₂
• MW: 304.223283290863
• CID: 5194288
• PubChem ID: 138039594
• Update Time: 2025-06-08

tert-butyl 8-(bromomethyl)-6-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate
• tert-butyl 8-(bromomethyl)-6-azabicyclo3.2.1octane-6-carboxylate

• Inchi： 1S/C13H22BrNO2/c1-13(2,3)17-12(16)15-8-9-5-4-6-11(15)10(9)7-14/h9-11H,4-8H2,1-3H3
• InChI Key： UMUNXGPKVWNSJB-UHFFFAOYSA-N
• SMILES： C12C(CBr)C(N(C(OC(C)(C)C)=O)C1)CCC2

Additional information on tert-butyl 8-(bromomethyl)-6-azabicyclo3.2.1octane-6-carboxylate

Introduction to Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 2241130-94-7)

Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate, identified by its CAS number 2241130-94-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure features a unique combination of functional groups, including a bromomethyl substituent and an azabicyclo framework, which makes it a versatile intermediate for the synthesis of various bioactive molecules.

The compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their potential applications in drug development. The presence of the azabicyclo core imparts specific steric and electronic properties, influencing its reactivity and interaction with biological targets. The tert-butyl group at the carboxylate position enhances the stability of the molecule, making it suitable for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents. Azabicycloalkanes, in particular, have shown promise in modulating various biological pathways due to their rigid three-membered nitrogen-containing ring. The bromomethyl group in Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate serves as a reactive handle for introducing additional functional groups, enabling the construction of complex molecular architectures.

One of the most compelling aspects of this compound is its potential utility in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The azabicyclo core can mimic the transition state of certain enzymatic reactions, thereby acting as a transition-state analog inhibitor. This approach has been successfully employed in the development of drugs targeting kinases and other enzymes involved in signal transduction pathways.

Recent studies have highlighted the importance of conformationally constrained molecules in drug design. The bicyclic structure of Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity. This has led to its exploration as a scaffold for developing novel therapeutics against various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic transformations, starting from readily available precursors. The introduction of the azabicyclo core typically requires cyclization reactions under controlled conditions to ensure high yield and purity. The subsequent functionalization with the bromomethyl group and carboxylate moiety further refines the molecular architecture, enhancing its pharmacological properties.

In addition to its role as a synthetic intermediate, Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate has been investigated for its potential applications in material science and nanotechnology. The unique structural features of this compound make it suitable for designing molecular recognition systems and supramolecular assemblies. These applications are particularly relevant in the development of smart materials and sensors that can interact with biological molecules.

The pharmaceutical industry has shown significant interest in developing new drugs based on azabicycloalkane scaffolds due to their favorable pharmacokinetic properties and reduced toxicity profiles compared to traditional small-molecule drugs. Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate exemplifies this trend by serving as a versatile building block for drug discovery programs.

Ongoing research efforts are focused on expanding the chemical space explored by this compound through structural modifications and derivatization strategies. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify novel analogs with enhanced biological activity and improved drug-like properties. These efforts are expected to contribute significantly to the development of next-generation therapeutics.

The growing body of evidence supporting the therapeutic potential of azabicycloalkanes underscores the importance of compounds like Tert-butyl 8-(bromomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate in modern drug discovery pipelines. As our understanding of biological mechanisms continues to evolve, new opportunities will arise for exploiting these unique molecular scaffolds to address unmet medical needs.